Cas no 188816-65-1 (4H-Quinolizine-1-carbonitrile, 3-amino-4-oxo-)

• Product Name: 4H-Quinolizine-1-carbonitrile, 3-amino-4-oxo-
• CAS No: 188816-65-1
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD01815135
• CID: 1380548
• PubChem ID: 1477484
• Update Time: 2025-04-20

4H-Quinolizine-1-carbonitrile, 3-amino-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Quinolizine-1-carbonitrile, 3-amino-4-oxo-
• 3-amino-1-cyano-4H-pyrido[1,2-a]pyridin-4-one
• MFCD01815135
• AKOS006278232
• 3-amino-4-oxoquinolizine-1-carbonitrile
• 188816-65-1
• 3-amino-4-oxo-4H-quinolizine-1-carbonitrile
• 4P-723

• MDL： MFCD01815135
• Inchi： 1S/C10H7N3O/c11-6-7-5-8(12)10(14)13-4-2-1-3-9(7)13/h1-5H,12H2
• InChI Key： OTARWGBLVIOEMZ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C#N)=C2C=CC=CN21)N

Computed Properties

• Exact Mass: 185.05901
• Monoisotopic Mass: 185.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.12